2-ethyl-1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperidine

• IUPAC Name: (2-ethylpiperidin-1-yl)-[1-(furan-2-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C18H26N2O3/c1-2-15-6-3-4-10-20(15)17(21)14-8-11-19(12-9-14)18(22)16-7-5-13-23-16/h5,7,13-15H,2-4,6,8-12H2,1H3
• InChI Key: PNQYQVMATIAHFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

2-ethyl-1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperidine, also known as EFDP, is a chemical compound that has been extensively studied for its potential use in scientific research. EFDP is a piperidine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Chemical Properties and Synthetic Applications

2-Ethyl-1-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperidine belongs to a class of compounds that exhibits significant versatility in chemical synthesis and modification. This compound's structural complexity allows for a wide range of chemical reactions, facilitating the synthesis of novel derivatives with potential biological activities. The presence of the piperidine moiety, a common feature in many biologically active compounds, underscores its importance in medicinal chemistry for the development of new therapeutic agents. Piperazine derivatives, for instance, have been extensively studied for their therapeutic uses across various medical conditions, reflecting the compound's foundational role in drug discovery (Rathi et al., 2016).

Biological and Pharmacological Potential

The compound's biological relevance is further highlighted through its inclusion in the broader family of piperidine and piperazine derivatives, known for their extensive pharmacological properties. Such derivatives have been investigated for their potential roles in central nervous system (CNS) disorders, showcasing the compound's applicability in neuropharmacology (Saganuwan, 2017). Additionally, the structural adaptability of piperidine derivatives facilitates their application in creating inhibitors for various biological targets, demonstrating the compound's utility in addressing a range of health conditions.